Cas no 284474-80-2 (1,6-Diaminohexane-d12)

• Product Name: 1,6-Diaminohexane-d12
• CAS No: 284474-80-2
• MF: C₆H₁₆N₂
• MW: 128.278581619263
• CID: 1062136
• PubChem ID: 71309996
• Update Time: 2025-04-20

1,6-Diaminohexane-d12 Chemical and Physical Properties

Names and Identifiers

• 1,6-Diaminohexane-d12
• 1,6-DIAMINOHEXANE-D12 DIHYDROCHLORIDE
• 1,6-Diaminohexane-d12, 98 atom % D
• 1,1,2,2,3,3,4,4,5,5,6,6-dodecadeuteriohexane-1,6-diamine
• DB-291133
• 284474-80-2

• Inchi： 1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2/i1D2,2D2,3D2,4D2,5D2,6D2
• InChI Key： NAQMVNRVTILPCV-LBTWDOQPSA-N
• SMILES： NC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])N

Computed Properties

• Exact Mass: 128.206669470g/mol
• Monoisotopic Mass: 128.206669470g/mol
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 31.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines